Cas no 42189-56-0 (N-(1-Pyrenyl) Maleimide)

N-(1-Pyrenyl) Maleimide structure

Product Name:N-(1-Pyrenyl) Maleimide

CAS No:42189-56-0

MF:C₂₀H₁₁NO₂

MW:297.306844949722

MDL:MFCD00049301

CID:329955

PubChem ID:24898892

Update Time:2025-09-20

N-(1-Pyrenyl) Maleimide Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2,5-dione,1-(1-pyrenyl)-
- N-(1-Pyrenyl) Maleimide
- 1-pyren-1-ylpyrrole-2,5-dione
- N-(1-Pyrenyl) Maleim
- 1-(1-Pyrenyl)-1H-pyrrole-2,5-dione
- N-(1-PYRENYL)MALEIMIDE
- 1-(Pyren-1-yl)-1H-pyrrole-2,5-dione
- N-(1-pyrene)maleimide
- N-[3-Pyrenyl]maleimide
- N-(1-Pyrenyl)-maleimide
- N-(3-PYRENE)MALEEIMIDE
- YXKWRQLPBHVBRP-UHFFFAOYSA-N
- 1-(pyren-1-yl)pyrrole-2,5-dione
- 7451AH
- 1-(1-Pyrenyl)-1H-pyrrole-2,
- 1-(1-Pyrenyl)-1H-pyrrole-2,5-dione #
- P1214
- A872934
- A11678
- AS-44376
- CHEMBL4214687
- CS-W012149
- AKOS015840463
- BDBM50450779
- SCHEMBL21928
- FT-0629079
- DTXSID40962350
- MFCD00049301
- HY-W011433
- NS00056318
- N-(1-Pyrenyl)maleimide, for fluorescence, >=99.0% (HPLC)
- 42189-56-0
- DB-004912
- MDL： MFCD00049301
- Inchi： 1S/C20H11NO2/c22-17-10-11-18(23)21(17)16-9-7-14-5-4-12-2-1-3-13-6-8-15(16)20(14)19(12)13/h1-11H
- InChI Key： YXKWRQLPBHVBRP-UHFFFAOYSA-N
- SMILES： O=C1C=CC(N1C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)=O

Computed Properties

Exact Mass: 297.07900
Monoisotopic Mass: 297.078979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 550
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.1
Topological Polar Surface Area: 37.4

Experimental Properties

Color/Form: crystallization
Density: 1.466±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 235-237 °C (lit.)
Boiling Point: 438.82°C (rough estimate)
Flash Point: 256.1°C
Refractive Index: 1.5180 (estimate)
Solubility: Insuluble (8.0E-5 g/L) (25 ºC),
PSA: 37.38000
LogP: 4.07840
Solubility: Not determined

N-(1-Pyrenyl) Maleimide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：8-10-21
Hazardous Material Identification：
Risk Phrases：R36/37/38

N-(1-Pyrenyl) Maleimide Customs Data

HS CODE：2925190090
Customs Data：

China Customs Code:
2925190090

Overview:

2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-(1-Pyrenyl) Maleimide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P7908-500MG	N-(1-Pyrenyl) Maleimide	42189-56-0		500MG	￥1723.31	2022-02-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P7908-1G	N-(1-Pyrenyl) Maleimide	42189-56-0		1G	￥2529.8	2022-02-22
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P1214-250MG	N-(1-Pyrenyl)maleimide	42189-56-0	>97.0%(HPLC)	250mg	¥790.00	2024-04-16
Chemenu	CM198677-5g	1-(Pyren-1-yl)-1H-pyrrole-2,5-dione	42189-56-0	95%	5g	$675	2021-08-05
TRC	P990200-50mg	N-(1-Pyrenyl) Maleimide	42189-56-0		50mg	$ 74.00	2023-09-06
TRC	P990200-100mg	N-(1-Pyrenyl) Maleimide	42189-56-0		100mg	$ 92.00	2023-09-06
TRC	P990200-250mg	N-(1-Pyrenyl) Maleimide	42189-56-0		250mg	$119.00	2023-05-17
TRC	P990200-500mg	N-(1-Pyrenyl) Maleimide	42189-56-0		500mg	$148.00	2023-05-17
TRC	P990200-1g	N-(1-Pyrenyl) Maleimide	42189-56-0		1g	$ 215.00	2022-06-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R020468-1g	N-(1-Pyrenyl) Maleimide	42189-56-0	99%	1g	￥1054	2023-09-09

N-(1-Pyrenyl) Maleimide Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:42189-56-0)N-(1-PYRENYL)MALEIMIDE

Order Number:sfd7506

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:42189-56-0)N-(1-Pyrenyl) Maleimide

Order Number:A872934

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:37

Price ($):179.0/805.0

Email:sales@amadischem.com

Product Official Link

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